Cas no 388-45-4 ( )

• Product Name: &nbsp
• CAS No: 388-45-4
• MF: C₁₉H₁₄FN
• MW: 275.319568157196
• CID: 923976
• PubChem ID: 315472
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-7,9-dimethylbenzo[c]acridine
• 3-Fluor-6,10-dimethyl-1,2-benzacridin
• 5-Fluor-7,9-dimethyl-benz[c]acridin
• 5-Fluor-7,9-dimethylbenz< c> acridin
• 5-fluoro-7,9-dimethyl-benz[c]acridine
• 5-fluoro-7,9-dimethyl-benzo[c]acridine
• AC1L7RSI
• NSC240716
• DTXSID70311251
• 388-45-4
• NSC-240716
• &nbsp;

• Inchi： 1S/C19H14FN/c1-11-7-8-18-15(9-11)12(2)16-10-17(20)13-5-3-4-6-14(13)19(16)21-18/h3-10H,1-2H3
• InChI Key： SYNKIRSCHBJVAR-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C3C=CC=CC=31)=NC1C=CC(C)=CC=1C=2C

Computed Properties

• Exact Mass: 275.11112
• Monoisotopic Mass: 275.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89
• LogP: 5.29710